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Compound of Interest

Compound Name: GSK962
Cat. No.: B15581529
Get Quote

Ensuring the safe and environmentally responsible disposal of chemical compounds is a critical
component of laboratory safety and regulatory compliance. This document provides detailed
guidance on the proper disposal procedures for GSK962, a compound identified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[1] Adherence to these
protocols is essential to protect personnel and the environment.

Chemical and Safety Data

The following table summarizes the key chemical and safety information for GSK962. This data
should be consulted prior to handling and disposal to ensure awareness of the compound's
properties and associated hazards.
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Property Value Reference

1-[(5R)-4,5-Dihydro-5-phenyl-
Chemical Name 1H-pyrazol-1-yl]-2,2-dimethyl-

1-propanone

CAS Number 2049872-86-6 [21[31[4]
Molecular Formula C14H18N20 [2][3]
Molecular Weight 230.31 g/mol [2][3][4]
Physical Form White to beige powder [4]
Solubility DMSO: 2 mg/mL [4]
Storage Temperature 2-8°C [4]

H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

GHS Precautionary P264, P270, P273, P301 +

1
Statements P312, P330, P391, P501 g

Disposal Procedures

The proper disposal of GSK962, whether in solid form or in solution, must be conducted in
accordance with institutional and local regulations for hazardous waste. Under no
circumstances should GSK962 be disposed of down the drain or in regular solid waste.

Step 1: Personal Protective Equipment (PPE)

Before handling GSK962 for disposal, ensure appropriate PPE is worn, including:
o Safety glasses or goggles

o Chemical-resistant gloves

o Laboratory coat
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Step 2: Waste Segregation and Collection

Proper segregation of waste is crucial to prevent accidental chemical reactions and to ensure
proper disposal.

e Solid Waste:

o Collect unused or expired solid GSK962, along with any grossly contaminated items (e.g.,
weigh boats, contaminated paper towels), in a dedicated, properly labeled hazardous
waste container.

o The container should be made of a compatible material, be in good condition, and have a
secure lid.

o Label the container clearly as "Hazardous Waste" and include the full chemical name
("GSK962") and the primary hazard(s) (e.g., "Toxic,"” "Environmental Hazard").

e Liquid Waste:

o Solutions containing GSK962 should be collected in a dedicated, leak-proof, and clearly
labeled hazardous waste container.

o The container label must include "Hazardous Waste," the chemical name ("GSK962"), the
solvent(s) used, and the approximate concentration of the compound.

o Do not mix GSK962 solutions with other incompatible waste streams.

o Contaminated Sharps:

o Any sharps (e.g., needles, pipette tips) contaminated with GSK962 must be disposed of in
a designated, puncture-resistant sharps container that is also labeled as hazardous waste.

Step 3: Rinsing of Empty Containers

Empty containers that held GSK962 must be properly decontaminated before being discarded.

o Perform a triple rinse of the empty container with a suitable solvent in which GSK962 is
soluble (e.g., DMSO, followed by a more volatile solvent like ethanol or acetone).
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o Collect all rinsate as hazardous liquid waste and add it to the appropriate liquid waste
container.

« After triple rinsing, the container may be disposed of according to institutional guidelines for
decontaminated lab glass or plastic.

Step 4: Storage and Disposal

» Store all hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Ensure all waste containers are kept closed except when adding waste.

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
GSK962 and associated materials.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15581529/docs?utm_src=pdf-body#proper-disposal-of-gsk962-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581529?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Idenify Waste Type

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GSK962 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. GSK962 | 2049872-86-6 | Data Sheet | BioChemPartner [biochempartner.com]
o 3. GSK962 | 2049872-86-6 | MOLNOVA [molnova.com]

e 4. GSK'962 >98% (HPLC) | 2049872-86-6 [sigmaaldrich.com]

e To cite this document: BenchChem. [Proper Disposal of GSK962: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581529/docs#proper-disposal-of-gsk962-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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